BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Solanacol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Solanacol

Cat. No.: B15595456

Disclaimer

The term "Solanacol” does not correspond to a recognized chemical compound in standard
chemical databases. This document provides safety and handling information for Solanesol, a
naturally occurring chemical with the CAS number 13190-97-1, which is presumed to be the
intended subject of the query. It is crucial to verify the identity of any chemical before handling
and to consult the specific Safety Data Sheet (SDS) provided by the supplier.

Essential Safety and Handling Protocol for
Solanesol

This guide provides immediate and essential safety, handling, and disposal information for
Solanesol, tailored for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

Solanesol is a long-chain alcohol that is a key intermediate in the synthesis of Coenzyme Q10
and Vitamin K analogues. It is typically a white or light-yellow solid at room temperature.[1][2]

Table 1: Physical and Chemical Data for Solanesol
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Property Value Citations
CAS Number 13190-97-1 [31[4]1[5][6]
Molecular Formula C45H740 [3][4]
Molecular Weight 631.07 g/mol [3]
Appearance White to light yellow solid [11121171
Melting Point 41.5-425°C [2][7]
Flash Point 130.2 °C [3]
Density 0.889 g/cm? [3]

Insoluble in water; Soluble in
Solubility organic solvents (e.g., ethanol,  [1][4][7]

ether, acetone)

Storage Temperature -20°C for long-term stability [4]

Hazard Identification and Personal Protective Equipment
(PPE)

While several safety data sheets classify Solanesol as not a hazardous substance or mixture
under the Globally Harmonized System (GHS), it is prudent to handle it with care as it may
cause irritation upon contact.[5][7][8] Potential hazards include skin, eye, and respiratory tract
irritation.[7]

Table 2: Recommended Personal Protective Equipment (PPE) for Handling Solanesol
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Protection Type Specification Rationale and Citations

To prevent eye contact and
Tightly fitting safety goggles irritation. Must conform to EN
with side-shields. 166 (EU) or NIOSH (US)

standards.[3][7][9]

Eye/Face Protection

] ] To prevent skin contact,
Chemical-resistant gloves ) o
) ] ] absorption, and irritation.
Skin Protection (inspect before use) and
Gloves must meet EN 374

suitable protective clothing.
standards.[3][7][9]

Use a NIOSH-approved N95

] o dust mask or a full-face
) ) Not typically required in well- ) ] o
Respiratory Protection ] respirator if dust formation is
ventilated areas. ] ) o
likely or if exposure limits are

exceeded.[3][7][9]

Safe Handling and Storage Procedures

Adherence to proper handling and storage protocols is essential to ensure laboratory safety
and maintain the integrity of the compound.

Operational Plan: Step-by-Step Handling

o Preparation: Work in a well-ventilated area, such as a chemical fume hood.[3][9] Ensure all
required PPE is worn correctly.

« Handling: Avoid direct contact with skin and eyes.[3][9] Minimize the formation of dust and
aerosols during weighing and transfer.[3][7][9] Use non-sparking tools to prevent ignition
sources.[3][9]

o Experimental Use: If creating a stock solution, dissolve the solid Solanesol in an appropriate
organic solvent, purging with an inert gas.[4] Ethanol is a suitable solvent, with a solubility of
approximately 0.25 mg/ml.[4]

o Storage: Store Solanesol in a tightly sealed container in a cool, dry, and well-ventilated
location.[3][9] For long-term stability (= 2 years), store at -20°C.[4] Keep away from strong
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oxidizing agents.[7]

Emergency Procedures and First Aid

Table 3: First Aid Measures for Solanesol Exposure

Exposure Route

First Aid Procedure

Citations

Inhalation

Move the individual to fresh air.
If breathing is difficult,
administer oxygen. Seek
medical attention if symptoms

persist.

[3]7]

Skin Contact

Immediately remove
contaminated clothing. Wash
the affected area thoroughly
with soap and plenty of water.
Consult a doctor if irritation

Occurs.

[317]

Eye Contact

Rinse cautiously with pure
water for at least 15 minutes.
Remove contact lenses if
present and easy to do.
Continue rinsing and consult a

doctor.

[3]

Ingestion

Rinse mouth with water. Do
NOT induce vomiting. Never
give anything by mouth to an
unconscious person.
Immediately call a doctor or

Poison Control Center.

[3]7]

Spill Management and Disposal Plan

Prompt and correct response to spills is critical to prevent contamination and exposure.
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Spill Cleanup Protocol:

o Evacuate and Ventilate: Evacuate non-essential personnel from the spill area. Ensure
adequate ventilation.[3]

» Control Ignition Sources: Remove all sources of ignition from the area.[3]

e Contain and Clean: Wearing appropriate PPE, prevent further spillage. Sweep up the solid
material, avoiding dust generation, and place it into a suitable, closed, and labeled container
for disposal.[3][7]

o Decontaminate: Clean the spill area thoroughly.

e Prevent Entry into Drains: Do not allow the spilled material or cleaning run-off to enter drains
or sewer systems.[3][5][7]

Disposal Plan:

o Chemical Waste: Dispose of Solanesol waste at a licensed chemical destruction facility or
through controlled incineration with flue gas scrubbing.[3]

o Contaminated Packaging: Containers should be triple-rinsed (or equivalent) before being
offered for recycling, reconditioning, or disposal in a sanitary landfill.[3]

e Regulatory Compliance: All disposal activities must be in accordance with local, state, and
federal regulations. Never dispose of chemical waste down the drain.[3][10]

Experimental Workflow and Safety Diagram

The following diagram outlines the logical workflow for safely handling Solanesol in a laboratory
setting.
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Caption: Workflow for Safe Handling of Solanesol.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15595456?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b15595456?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

